Cas no 61135-91-9 (6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)-)
61135-91-9 structure
Product Name:6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)-
CAS No:61135-91-9
MF:C15H12O4
MW:256.253384590149
CID:507445
PubChem ID:162933
Update Time:2025-04-19
6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)-
- (6aR,11aR)-6a,11a-Dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol
- 3,9-DIHYDROXYPTEROCARPAN
- (+/-)-9-O-Demethylmedicarpin
- (6aR,11aR)-3,9-Dihydroxypterocarpan
- (6aR-cis)-6a,11a-Dihydro-6H-benzofuro(3,2-c)(1)benzopyran-3,9-diol
- 6h-benzofuro(3,2-c)(1)benzopyran-3,9-diol, 6a,11a-dihydro-,(6ar-cis)-
- AC1Q70TU
- C04271
- CHEBI:15648
- demethylmedicarpin
- [ "Demethylmedicarpin" ]
- Q27098166
- 6H-Benzofuro(3,2-c)(1)benzopyran-3,9-diol, 6a,11a-dihydro-, (6aR-cis)-
- 61135-91-9
- BDBM50317431
- DTXSID80210024
- CHEMBL1098413
- FS-8871
- (1R,10R)-8,17-dioxatetracyclo[8.7.0.0?,?.0??,??]heptadeca-2,4,6,11,13,15-hexaene-5,14-diol
- (6aR,11aR)-6a,11a-dihydro-6H-benzo[4,5]furo[3,2-c]chromene-3,9-diol
- AKOS032948673
- XD161697
- (-)-3,9-dihydroxypterocarpan
-
- Inchi: 1S/C15H12O4/c16-8-2-4-11-13(5-8)18-7-12-10-3-1-9(17)6-14(10)19-15(11)12/h1-6,12,15-17H,7H2/t12-,15-/m0/s1
- InChI Key: ODMIEGVTNZNSLD-WFASDCNBSA-N
- SMILES: O1C2C=C(C=CC=2[C@@H]2COC3C=C(C=CC=3[C@H]12)O)O
Computed Properties
- Exact Mass: 256.07356
- Monoisotopic Mass: 256.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: 450.5±45.0 °C at 760 mmHg
- Flash Point: 226.3±28.7 °C
- PSA: 58.92
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
6H-Benzofuro[3,2-c][1]benzopyran-3,9-diol,6a,11a-dihydro-, (6aR,11aR)- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
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